molecular formula C6H4Br2O4S B1215123 3,5-Dibromo-4-hydroxybenzenesulfonic acid CAS No. 4232-99-9

3,5-Dibromo-4-hydroxybenzenesulfonic acid

Cat. No.: B1215123
CAS No.: 4232-99-9
M. Wt: 331.97 g/mol
InChI Key: DMIMZHGXWWCGBD-UHFFFAOYSA-N
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Description

Dibromol, also known as dibromomethane, is a halomethane with the chemical formula CH₂Br₂. It is a colorless liquid that is slightly soluble in water but highly soluble in organic solvents. Dibromomethane is primarily used as a solvent and in organic synthesis. It is also naturally produced by marine algae and released into the oceans .

Preparation Methods

Dibromomethane can be synthesized through several methods:

  • Commercial Preparation: : It is prepared from dichloromethane via bromochloromethane. The reaction involves the use of bromine and aluminum as a catalyst:

    • 6 CH₂Cl₂ + 3 Br₂ + 2 Al → 6 CH₂BrCl + 2 AlCl₃
    • CH₂Cl₂ + HBr → CH₂BrCl + HCl The bromochloromethane product can further react to form dibromomethane:
    • 6 CH₂BrCl + 3 Br₂ + 2 Al → 6 CH₂Br₂ + 2 AlCl₃
    • CH₂BrCl + HBr → CH₂Br₂ + HCl .
  • Laboratory Preparation: : Dibromomethane can be prepared from bromoform using sodium arsenite and sodium hydroxide:

Chemical Reactions Analysis

Dibromomethane undergoes various chemical reactions, including:

Mechanism of Action

The mechanism by which dibromomethane exerts its effects involves its ability to participate in various chemical reactions. It acts as a brominating agent, facilitating the addition of bromine atoms to organic molecules. This property makes it valuable in organic synthesis and other chemical processes .

Comparison with Similar Compounds

Dibromomethane can be compared with other halomethanes such as:

Dibromomethane is unique due to its specific chemical structure and reactivity, making it a valuable compound in various fields of research and industry.

Properties

CAS No.

4232-99-9

Molecular Formula

C6H4Br2O4S

Molecular Weight

331.97 g/mol

IUPAC Name

3,5-dibromo-4-hydroxybenzenesulfonic acid

InChI

InChI=1S/C6H4Br2O4S/c7-4-1-3(13(10,11)12)2-5(8)6(4)9/h1-2,9H,(H,10,11,12)

InChI Key

DMIMZHGXWWCGBD-UHFFFAOYSA-N

SMILES

C1=C(C=C(C(=C1Br)O)Br)S(=O)(=O)O

Canonical SMILES

C1=C(C=C(C(=C1Br)O)Br)S(=O)(=O)O

4232-99-9

Origin of Product

United States

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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